N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide

• IUPAC Name: N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide
• InChI: InChI=1S/C18H18N2O2/c1-12-3-2-4-13(9-12)11-19-18(22)15-5-7-16-14(10-15)6-8-17(21)20-16/h2-5,7,9-10H,6,8,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: TVNPZEMXMYQKOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=CC3=C(C=C2)NC(=O)CC3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of quinoline derivatives and possesses a unique chemical structure that makes it suitable for various research purposes.

Mechanism of Action

The mechanism of action of N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. This compound has been shown to interact with various proteins and enzymes, including cyclooxygenase-2, lipoxygenase, and phosphodiesterase-4, which are involved in inflammatory and immune responses.
Biochemical and Physiological Effects:
N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6, and to increase the production of anti-inflammatory cytokines, such as interleukin-10. Additionally, this compound has been shown to inhibit the growth and proliferation of various cancer cells, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide has several advantages for use in lab experiments, including its high purity and stability, which make it suitable for various assays and experiments. However, this compound also has some limitations, including its low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for research on N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide. One potential area of research is the development of new drugs based on this compound, which could be used to treat various diseases, including cancer and inflammatory disorders. Another area of research is the elucidation of the mechanism of action of this compound, which could lead to the development of more potent and selective inhibitors of specific enzymes and receptors. Additionally, further studies are needed to investigate the pharmacokinetic and pharmacodynamic properties of this compound, which could help to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide can be achieved through various methods, including the reaction of 3-methylbenzylamine with 2-chloro-3,4-dihydroquinoline-6-carboxylic acid followed by cyclization and subsequent reduction of the resulting intermediate. Other methods involve the use of different reagents and catalysts, which can affect the yield and purity of the final product.

Scientific Research Applications

N-[(3-methylphenyl)methyl]-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor properties.